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Compound of Interest |

Compound Name: WAY-620473
Cat. No.: B10861720
Get Quote
\ J

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the proper disposal of WAY-
620473, a selective androgen receptor modulator (SARM). As a compound under investigation,
WAY-620473 should be handled as a hazardous chemical. All disposal procedures must
comply with institutional, local, and federal regulations. Personnel must be trained in hazardous
waste management.

Guiding Principles for Disposal

Given that specific disposal information for WAY-620473 is not publicly available, it must be
treated as a hazardous investigational drug. The following principles, derived from general
laboratory chemical waste guidelines, must be strictly adhered to:

o Never Discharge to Sewer or General Trash: Disposal of WAY-620473 or its containers via
sink drains or regular trash is strictly prohibited.[1][2]

e Consult Environmental Health and Safety (EHS): Your institution's EHS department must be
contacted to determine the specific requirements for hazardous waste disposal and to
schedule a waste pickup.[3][4]
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e Segregation is Key: Do not mix WAY-620473 waste with other chemical waste streams
unless compatibility has been confirmed.[2][5] Store waste in designated Satellite
Accumulation Areas (SAASs).[3][4][5]

o Proper Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name ("WAY-620473"), concentration, and any solvents present.[1]

[4]

Disposal of WAY-620473 in Various Forms

The proper disposal method depends on the form of the WAY-620473 waste.
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Waste Form

Disposal Procedure

Pure Compound (Solid)

1. Collect in a dedicated, sealed, and properly
labeled hazardous waste container. 2. The
container must be compatible with the chemical.
3. Store in a designated SAA away from
incompatible materials. 4. Arrange for pickup by
your institution's EHS.[3][4]

Solutions

1. Collect all agueous and solvent-based
solutions containing WAY-620473 in a
dedicated, sealed, and leak-proof hazardous
waste container.[2] 2. Do not mix halogenated
and non-halogenated solvent waste unless
permitted by your EHS.[6] 3. Label the container
with the chemical name and all solvent
components and their approximate
concentrations. 4. Store in secondary
containment within an SAA.[2] 5. Arrange for
pickup by EHS.

Contaminated Labware (e.g., pipette tips,

gloves, vials)

1. Dispose of all single-use items contaminated
with WAY-620473 as hazardous waste. 2.
Collect in a designated, clearly labeled, and
sealed container (e.g., a lined pail or a
dedicated waste bag).[6] 3. For grossly
contaminated items, double-bagging may be

necessary. 4. Arrange for pickup by EHS.

Empty Containers

1. A container is not considered "empty" if it
contains residual product. 2. To be disposed of
as non-hazardous waste, the container must be
triple-rinsed with a suitable solvent.[1][7] 3. The
rinsate from all three rinses must be collected
and disposed of as hazardous liquid waste.[1][2]
[7] 4. After rinsing, deface or remove the original
label and dispose of the container according to
institutional guidelines for non-hazardous lab

glass or plastic.[1][7]
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Experimental Protocol: Triple-Rinsing of Empty
Containers

This protocol must be followed to decontaminate empty containers that held WAY-620473
before their disposal as non-hazardous waste.

o Select an Appropriate Solvent: Choose a solvent in which WAY-620473 is readily soluble.

o First Rinse: Add a small amount of the chosen solvent to the empty container, ensuring the
entire inner surface is wetted. Securely cap and agitate the container. Empty the rinsate into
the designated hazardous liquid waste container for WAY-620473 solutions.

o Second Rinse: Repeat the rinsing process with a fresh portion of the solvent and collect the
rinsate in the same hazardous waste container.

e Third Rinse: Repeat the rinse for a final time, collecting the rinsate.
e Drying: Allow the container to air-dry completely in a ventilated area, such as a fume hood.[7]

» Final Disposal: Once dry, deface the original label and dispose of the container as regular
laboratory glass or plastic, as per your institution's policy.[1][7]

Logical Workflow for WAY-620473 Disposal

The following diagram illustrates the decision-making process for the proper disposal of WAY-
620473 waste streams.
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Caption: Decision workflow for the disposal of WAY-620473.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b10861720/docs?utm_src=pdf-body-img#essential-procedures-for-the-safe-disposal-of-way-620473
https://www.benchchem.com/product/b10861720/docs?utm_src=pdf-body#essential-procedures-for-the-safe-disposal-of-way-620473
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861720?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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